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Introduction

The MSAB Kiosk is a powerful, user-friendly turnkey solution for mobile device data extraction
and analysis.[1][2][3][4][5] While traditionally used in digital forensics for law enforcement, its
application within a university research lab, particularly in fields like drug development, offers
novel opportunities for data collection and analysis from research participant devices, with their
explicit consent. These application notes and protocols provide a comprehensive framework for
the ethical and methodologically sound use of the MSAB Kiosk in a research setting.

The Kiosk's simplified touchscreen interface and customizable workflows guide users through
the data extraction process, ensuring consistency and adherence to predefined protocols.[1][2]
[3] This is particularly advantageous in a multi-user research environment where individuals
may have varying levels of technical expertise.[1][4] The system is designed to perform rapid
and controlled extractions, generating standardized forensic reports that are crucial for
maintaining data integrity and a clear chain of custody.[1][2][6]

Scope and Applicability

This protocol applies to all research personnel, including principal investigators, postdoctoral
researchers, graduate students, and laboratory technicians, who will be utilizing the MSAB
Kiosk for research purposes. The primary application within this context is the consented
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extraction of specific data types from mobile devices of research participants for studies such
as:

Digital phenotyping in clinical trials.

Assessing medication adherence through app usage data.

Collecting real-world data on lifestyle and environmental factors.

Analyzing communication patterns in behavioral studies.

User Access and Training Protocol

Access to the MSAB Kiosk is restricted to authorized personnel who have completed the
requisite training. This ensures data integrity, protects participant privacy, and maintains the
security of the system.

3.1 User Roles and Responsibilities
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Role

Responsibilities

Training Requirements

Lab Director/Principal

Investigator (PI)

- Overall responsibility for the
ethical conduct of the
research.- Ensures compliance
with all institutional and legal
requirements.- Manages user

access and permissions.

- Completion of Institutional
Review Board (IRB) ethics
training.- Familiarity with the
MSAB Kiosk's capabilities and

limitations.

Certified Operator

- Conducts the data extraction
from participant devices.-
Ensures the proper handling
and documentation of the
process.- Manages the initial
data triage and secure transfer

to the research database.

- Completion of IRB ethics
training.- Successful
completion of the MSAB Kiosk
Operator Training Program.-
Demonstrated proficiency in
the Kiosk's operation and the

lab's specific protocols.

Data Analyst

- Receives and analyzes the
extracted data.- Responsible
for data anonymization and

secure storage.

- Completion of IRB ethics
training.- Training in data
privacy and security best

practices.

3.2 Training Workflow
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User Training and Authorization Workflow
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Caption: Workflow for user training and authorization.

Data Acquisition Protocol

This protocol outlines the step-by-step procedure for ethically and securely acquiring data from
a research participant's mobile device using the MSAB Kiosk.

4.1 Pre-Extraction Checklist

Signed informed consent from the research participant, clearly stating the types of data to be
extracted.

Verification of the participant's identity.
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Confirmation that the device is fully charged or connected to a power source.

Assembling the correct cables for the specific mobile device.

Ensuring the MSAB Kiosk is powered on and the user is logged into their authorized
account.

4.2 Experimental Protocol: Logical Data Extraction

This protocol focuses on logical extraction, which is the acquisition of files and folders from the
device.[7] This method is generally less intrusive than a physical extraction and is often
sufficient for research purposes.
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Step Action Description Rationale
) To create a new,
On the Kiosk's home _
- unique record for the
1 Initiate New Case screen, select "Start )
data extraction
New Case". ]
session.
Input the unique,
anonymized )
o To link the extracted
participant ID and the
data to the correct
] research study o
2 Enter Case Details research participant
number. Do not enter ] o
without compromising
any personally ) )
) - ) ) their anonymity.
identifiable information
(PID.
Following the on-
screen instructions, )
To establish a data
connect the ]
) ] o ] transfer link between
3 Device Connection participant's mobile

device to the Kiosk
using the appropriate

cable.

the device and the
Kiosk.

Select Extraction

Choose the pre-
configured "University
Research - Logical
Extraction” profile.
This profile will be

customized to only

To ensure that only
consented data is

extracted, maintaining

4 Profile extract data types ethical standards and
specified in the data minimization
informed consent principles.

(e.g., specific
application data, call
logs, SMS messages).
5 Data Extraction The Kiosk will To acquire a

automatically begin

the logical extraction

forensically sound
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process. The user will
monitor the progress

on the screen.

copy of the selected

data.

Once the extraction is
complete, a summary
of the extracted data

will be displayed. The

To confirm the

success of the

and Sanitization

starting a new case
and immediately

canceling it.

6 Review and Verify ) extraction and ensure
operator should verify
the correct data has
that the extracted data )
) ] been acquired.
types align with the
selected profile.
Generate the
standardized forensic
report (.xry file To create a verifiable
format). This report and auditable record
7 Generate Report ) )
contains a hash value  of the data extraction
to verify the integrity process.
of the extracted data.
[8]
Export the report and
the extracted data to
the designated secure
To ensure the
and encrypted ] o
] ) confidentiality and
8 Secure Data Transfer university server. Do )
security of the
not store data on
research data.
unencrypted local
drives or personal
devices.
Safely disconnect the )
o ] To return the device to
participant's device. o o
_ the participant in its
] ) ) Wipe any cached data o
Device Disconnection ] original state and
9 from the Kiosk by

ensure no residual
data remains on the
Kiosk.
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4.3 Data Acquisition Workflow Diagram
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Caption: Step-by-step workflow for data acquisition.

Data Management and Security

Proper data management is critical to protect research participant confidentiality and ensure
the integrity of the research findings.

5.1 Data Storage and Access

o All data extracted from the MSAB Kiosk must be immediately transferred to the university's
secure, encrypted server.

» Access to the raw data will be restricted to the Pl and authorized data analysts.

» The original forensic report (.xry file) will be archived in a separate, access-controlled folder
to maintain the chain of custody.

5.2 Data Anonymization

o Before analysis, all extracted data must be anonymized. This involves removing any direct
identifiers (e.g., names, phone numbers) and quasi-identifiers that could be used to re-
identify a participant.

o A separate, securely stored key file will link the anonymized data to the participant's unique
ID. Access to this key will be limited to the PI.

5.3 Data Retention and Destruction
o Data will be retained for the period specified in the IRB-approved research protocol.

o Upon the expiration of the retention period, all digital copies of the data, including the original
forensic report and any backups, will be securely destroyed in accordance with university

policy.

Quality Control and Assurance

Regular quality control checks are essential to ensure the reliability and integrity of the data
collected using the MSAB Kiosk.
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6.1 System Maintenance and Updates

e The MSAB Kiosk software and hardware will be regularly updated by the designated IT
support staff to ensure optimal performance and security.[9]

» A maintenance log will be kept to document all updates, repairs, and calibrations.
6.2 Data Integrity Verification

e The hash value generated in the forensic report for each extraction will be periodically
verified against the hash of the stored data to ensure that the data has not been altered.

o Regular audits of the data access logs will be conducted to ensure that only authorized
personnel are accessing the research data.

6.3 Ethical Oversight

All research protocols involving the use of the MSAB Kiosk must be submitted to and approved
by the university's Institutional Review Board (IRB) prior to the commencement of any research
activities. Any deviations from the approved protocol must be reported to the IRB. This aligns
with the ethical considerations of obtaining proper authorization and adhering to legal
frameworks.[10][11][12]

Data Presentation

Quantitative data extracted from the MSAB Kiosk should be summarized in a clear and
structured format to facilitate analysis and comparison.

7.1 Example Data Summary Table: Application Usage
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Total Usage Time

Participant ID Application Name Session Count .
(minutes)

P0O01 HealthAppX 35 210

POO1 SocialAppY 120 840

P002 HealthAppX 28 180

P002 SocialAppY 95 650

7.2 Example Data Summary Table: Communication Patterns

Participant ID Communication Total C.ount Total C-ount
Type (Incoming) (Outgoing)

P0O01 SMS 45 60

P0O01 Calls 25 35

P002 SMS 30 50

P002 Calls 20 30

Signaling Pathway and Logical Relationship
Diagrams
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Caption: Logical flow of data from participant to analysis.

8.2 Ethical and Procedural Oversight
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Caption: Framework for ethical and procedural oversight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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